Cas no 89877-04-3 (Pyrazolo[5,1-a]isoquinoline-2-methanol)
89877-04-3 structure
Product Name:Pyrazolo[5,1-a]isoquinoline-2-methanol
CAS No:89877-04-3
MF:C12H10N2O
MW:198.22060251236
CID:586229
PubChem ID:13161784
Update Time:2025-04-19
Pyrazolo[5,1-a]isoquinoline-2-methanol Chemical and Physical Properties
Names and Identifiers
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- Pyrazolo[5,1-a]isoquinoline-2-methanol
- pyrazolo[5,1-a]isoquinolin-2-ylmethanol
- DTXSID90523556
- 89877-04-3
- (Pyrazolo[5,1-a]isoquinolin-2-yl)methanol
-
- Inchi: 1S/C12H10N2O/c15-8-10-7-12-11-4-2-1-3-9(11)5-6-14(12)13-10/h1-7,15H,8H2
- InChI Key: DTSWXVGCDJGVML-UHFFFAOYSA-N
- SMILES: OCC1C=C2C3C=CC=CC=3C=CN2N=1
Computed Properties
- Exact Mass: 198.079312947g/mol
- Monoisotopic Mass: 198.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 37.5Ų
Pyrazolo[5,1-a]isoquinoline-2-methanol Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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